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Compound of Interest

Compound Name: Methyl 5-oxopentanoate

Cat. No.: B1594885 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the molecular structure, weight,

and key chemical properties of methyl 5-oxopentanoate. It is intended to serve as a

foundational resource for professionals engaged in chemical research and development.

Quantitative Molecular Data
Methyl 5-oxopentanoate is a bifunctional organic compound containing both an aldehyde and

a methyl ester functional group.[1] Its key quantitative properties are summarized below for

easy reference.
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Property Value Source

Molecular Weight 130.14 g/mol [2][3][4]

Molecular Formula C₆H₁₀O₃ [2][3][4]

CAS Number 6026-86-4 [2][3]

IUPAC Name methyl 5-oxopentanoate [2][3]

Synonyms

Methyl 4-formylbutanoate, 5-

Oxopentanoic acid methyl

ester

[3][4]

Physical Form Liquid

Boiling Point 100-103 °C (at 23 mmHg) [5]
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Molecular Structure
The structure of methyl 5-oxopentanoate consists of a five-carbon chain. An aldehyde group

(-CHO) is located at one end of the chain (C5), making it reactive toward nucleophiles.[2] At the

other end (C1), a carboxylic acid methyl ester group (-COOCH₃) is present. This dual reactivity

makes it a valuable intermediate in organic synthesis.[2]
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Caption: Molecular structure of methyl 5-oxopentanoate.

Experimental Protocols
The synthesis of methyl 5-oxopentanoate is often achieved through standard organic

chemistry reactions. A representative protocol for its synthesis via Fischer esterification is

detailed below.

Protocol: Synthesis of Methyl 5-oxopentanoate via Fischer Esterification

This protocol describes the synthesis from its corresponding carboxylic acid, 5-oxopentanoic

acid.

Materials:

5-oxopentanoic acid

Methanol (MeOH), anhydrous

Sulfuric acid (H₂SO₄), concentrated
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Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Brine (saturated NaCl aqueous solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 5-oxopentanoic acid in an excess of

anhydrous methanol (typically 5-10 equivalents).

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1

equivalents) to the solution while stirring.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux. The reaction is

typically monitored by Thin-Layer Chromatography (TLC) until the starting carboxylic acid is

consumed.

Workup - Quenching: After the reaction is complete, allow the mixture to cool to room

temperature. Carefully neutralize the excess acid by slowly adding a saturated solution of

sodium bicarbonate until effervescence ceases.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a

suitable organic solvent, such as diethyl ether or ethyl acetate, multiple times.

Washing: Combine the organic layers and wash sequentially with saturated sodium

bicarbonate solution and then with brine.
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Drying and Filtration: Dry the organic layer over an anhydrous drying agent like magnesium

sulfate. Filter to remove the drying agent.

Solvent Removal: Remove the organic solvent using a rotary evaporator to yield the crude

methyl 5-oxopentanoate.

Purification: If necessary, the crude product can be further purified by distillation under

reduced pressure to obtain the final, pure compound.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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